Cas no 40031-15-0 ( )

• Product Name: &nbsp
• CAS No: 40031-15-0
• MF: C₄₁H₃₂O₁₁
• MW: 700.686192512512
• CID: 925195
• PubChem ID: 236122
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [2-benzoyloxy-2-(3,4,5-tribenzoyloxyoxolan-2-yl)ethyl] benzoate
• 1,2,3,5,6-penta-o-benzoylhexofuranose
• AC1L5VWN
• AC1Q62FB
• AR-1B5197
• CTK1D8334
• KST-1B4858
• NSC231871
• NSC38175
• DTXSID40284660
• 40031-15-0
• NSC-231871
• NSC-38175
• NSC232043
• NSC-232043
• 40031-16-1
•  

• Inchi： 1S/C41H32O11/c42-36(27-16-6-1-7-17-27)47-26-32(48-37(43)28-18-8-2-9-19-28)33-34(49-38(44)29-20-10-3-11-21-29)35(50-39(45)30-22-12-4-13-23-30)41(51-33)52-40(46)31-24-14-5-15-25-31/h1-25,32-35,41H,26H2
• InChI Key： IAWBDGWDEQIAPH-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1C(COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 700.19446
• Monoisotopic Mass: 700.19446183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 17
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 140.73
• LogP: 6.10210